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Compound of Interest

Compound Name: Methyl 2-chlorobutanoate

CAS No.: 26464-32-4

Cat. No.: B1596342

Get Quote

Executive Summary
Methyl 2-chlorobutanoate (CAS: 26464-32-4) serves as a critical electrophilic building block

in modern medicinal chemistry.[1] Its value lies in the

-halo ester functionality, which provides a gateway to

-amino acids and heterocyclic scaffolds via nucleophilic substitution (

).[1] This guide analyzes the physicochemical profile of methyl 2-chlorobutanoate, delineates
its role as a precursor for high-value targets (including Levetiracetam intermediates), and
establishes rigorous protocols for its handling and synthetic application.[1]

Physicochemical Profile
Precise stoichiometry is non-negotiable in high-throughput synthesis.[1] The following data

consolidates the essential constants required for molarity calculations and reaction scaling.
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Property Value Unit Notes

Molecular Formula

C

H

ClO

- -

Molecular Weight 136.58 g/mol

Critical for

stoichiometric

calculations

CAS Number 26464-32-4 - Racemic mixture

Density 1.081 g/mL
At 25°C; Use for

volumetric dispensing

Boiling Point 149 °C At 760 mmHg

Refractive Index 1.417
Purity verification

parameter

Flash Point 49.5 °C
Flammable liquid

handling required

Structural Analysis & Stereochemistry
The reactivity of methyl 2-chlorobutanoate is defined by the C2 position.[1] The chlorine atom

acts as a leaving group activated by the adjacent carbonyl functionality.[1]

Chirality: The C2 carbon is a stereocenter.[1] While often supplied as a racemate, the (S)- or

(R)-enantiomers are potent starting materials for asymmetric synthesis.[1]

Inductive Effects: The electron-withdrawing ester group increases the acidity of the

-proton (

) and enhances the electrophilicity of the C2 carbon toward nucleophiles.[1]

Synthetic Utility: The Gateway
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For drug development professionals, this molecule is primarily a "mask" for the 2-

aminobutanoate motif found in antiepileptic drugs like Levetiracetam.[1][2]

Mechanism of Action
The transformation of methyl 2-chlorobutanoate typically proceeds via an

mechanism with inversion of configuration (Walden inversion).[1] The most common workflow
involves displacement by an azide (

) followed by reduction to the amine.[1]

Key Mechanistic Pathway:

Nucleophilic Attack: The nucleophile (e.g., Sodium Azide) attacks the C2 carbon from the

backside relative to the chlorine.[1]

Transition State: A pentacoordinate transition state forms where bond breaking (C-Cl) and

bond making (C-N) occur simultaneously.[1]

Inversion: If the starting material is chiral (e.g., R-isomer), the product will be the S-isomer.[1]

Visualization: Synthetic Pathway
The following diagram illustrates the conversion of Methyl 2-chlorobutanoate into the amino-

ester precursor for Levetiracetam.[1]
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Figure 1: Retrosynthetic logic showing the transformation of the chloro-ester into high-value

pharmaceutical intermediates via azide displacement.[1]

Experimental Protocol: Nucleophilic Substitution
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Objective: Synthesis of Methyl 2-azidobutanoate (precursor to amino acid) with high

enantiomeric fidelity.

Reagents
Methyl 2-chlorobutanoate (1.0 eq)[1]

Sodium Azide (NaN

) (1.5 eq) [Warning: Toxic/Explosive][1]

DMF (Dimethylformamide) - Anhydrous[1]

Ethyl Acetate / Hexanes (for extraction)[1]

Workflow
Preparation: Charge a flame-dried round-bottom flask with NaN

and anhydrous DMF under an inert atmosphere (

or Ar).

Addition: Cool the suspension to 0°C. Add Methyl 2-chlorobutanoate dropwise to control

the exotherm.

Reaction: Allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor

via TLC (stain with KMnO

; the chloride is not UV active, but the azide may show faint activity or use GC-MS).[1]

Workup: Quench with water (dissolves salts). Extract

with Ethyl Acetate.[1]

Validation: Wash organic layer with brine to remove DMF.[1] Dry over MgSO

.

Visualization: Process Flow
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Figure 2: Step-by-step experimental workflow for the azidation of methyl 2-chlorobutanoate.

Handling & Safety (E-E-A-T)
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As a Senior Application Scientist, I must emphasize that

-halo esters are potent alkylating agents.[1] They are lachrymators (tear-inducing) and can
cause severe skin burns.[1]

Containment: All transfers must occur within a certified fume hood.

PPE: Double nitrile gloves are recommended.[1] The lipophilic nature of the ester allows it to

permeate standard latex quickly.[1]

Decontamination: Spills should be treated with a dilute solution of ammonia or amine to

convert the lachrymator into a less volatile amide before cleanup.[1]

Storage: Store in a cool, dry place away from oxidizing agents and strong bases to prevent

hydrolysis or polymerization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1596342/docs#technical-whitepaper-methyl-2-
chlorobutanoate-as-a-chiral-synthon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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